5-{[3-(3-fluoro-4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-1-(3-hydroxypropyl)-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound is a pyrazole-tetrahydropyridine hybrid featuring a methylidene bridge between a substituted pyrazole ring and a tetrahydropyridine-dione core. Key structural elements include:
- Pyrazole moiety: Substituted with a 3-fluoro-4-methylphenyl group at position 3 and a phenyl group at position 1 (1-phenyl-1H-pyrazole).
- Tetrahydropyridine-dione system: A 2,6-dioxo-1,2,5,6-tetrahydropyridine scaffold with a 4-methyl group and a 3-hydroxypropyl substituent at position 1.
- Methylidene linkage: Connects the pyrazole’s position 4 to the tetrahydropyridine’s position 5.
- Carbonitrile group: At position 3 of the tetrahydropyridine ring.
Properties
IUPAC Name |
5-[[3-(3-fluoro-4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1-(3-hydroxypropyl)-4-methyl-2,6-dioxopyridine-3-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23FN4O3/c1-17-9-10-19(14-24(17)28)25-20(16-32(30-25)21-7-4-3-5-8-21)13-22-18(2)23(15-29)27(35)31(26(22)34)11-6-12-33/h3-5,7-10,13-14,16,33H,6,11-12H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZVYNLFFJJMGHF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=C(C(=O)N(C3=O)CCCO)C#N)C)C4=CC=CC=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23FN4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 5-{[3-(3-fluoro-4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-1-(3-hydroxypropyl)-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.
Chemical Structure and Properties
The compound's molecular formula is with a molecular weight of approximately 392.45 g/mol. It contains a pyrazole ring, which is often associated with various biological activities.
Biological Activities
Recent studies have highlighted several biological activities attributed to this compound:
Antimicrobial Activity
The compound has shown promising antimicrobial properties against various bacterial strains. In vitro tests indicated that it exhibits significant inhibition of bacterial growth, particularly against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values were determined through standard broth dilution methods.
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
| Bacillus subtilis | 16 |
Antioxidant Properties
Molecular docking studies suggest that the compound has strong antioxidant capabilities. It has been shown to scavenge free radicals effectively, which can mitigate oxidative stress in biological systems. The antioxidant activity was quantified using DPPH and ABTS assays.
Anti-inflammatory Effects
Research indicates that this compound can inhibit pro-inflammatory cytokines in vitro. In animal models, it reduced inflammation markers significantly when administered at therapeutic doses.
The proposed mechanisms for the biological activities of this compound include:
- Receptor Binding : The pyrazole moiety is known to interact with various receptors involved in inflammatory pathways.
- Enzyme Inhibition : It may inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the inflammatory response.
- Free Radical Scavenging : The presence of hydroxyl groups enhances its ability to donate electrons and neutralize free radicals.
Case Studies
- In Vivo Study on Anti-inflammatory Activity : A study conducted on a rat model demonstrated that administration of this compound resulted in a significant reduction in paw edema induced by carrageenan. The results indicated a dose-dependent response with an optimal effect at 10 mg/kg.
- Antimicrobial Efficacy Against Resistant Strains : A recent investigation evaluated the efficacy of the compound against methicillin-resistant Staphylococcus aureus (MRSA). The results showed that it inhibited MRSA growth at concentrations lower than those required for standard antibiotics.
Comparison with Similar Compounds
Research Findings and Trends
Bioactivity Potential: Pyrazole-carbonitriles with electron-withdrawing groups (e.g., CN, CF₃) show pesticidal () or kinase-inhibitory activity.
Synthetic Efficiency : Click chemistry (CuAAC) offers higher yields (66–90%) than classical condensations (49–80%), though substrate scope varies .
Thermal Stability : High melting points in triazole hybrids (e.g., 198°C) correlate with strong intermolecular interactions (π-stacking, H-bonding) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
